5-[(4-Chlorophenyl)methoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one

• IUPAC Name: 5-[(4-chlorophenyl)methoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one
• InChI: InChI=1S/C23H23ClN2O3/c24-19-8-6-18(7-9-19)16-29-23-17-28-21(14-22(23)27)15-25-10-12-26(13-11-25)20-4-2-1-3-5-20/h1-9,14,17H,10-13,15-16H2
• InChI Key: NHXZWTUVLVMVCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=O)C(=CO2)OCC3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C23H23ClN2O3
• Molecular Weight: 410.9 g/mol
• CAS No.: 898465-47-9

Description

5-[(4-Chlorophenyl)methoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one, also known as CPM, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyran-4-one derivatives and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis of related compounds involves regiospecific processes, with single-crystal X-ray analysis providing unambiguous structure determination. These studies underline the importance of correct identification of regioisomers formed during synthesis, showcasing the compound's structural complexity and the role of spectroscopic techniques in its characterization (Kumarasinghe, Hruby, & Nichol, 2009).

Biological Activities

• Research into compounds with similar structures has identified potential biological activities. These activities include antibacterial and antifungal properties, with specific compounds showing favorable antimicrobial activities compared to reference agents. This indicates the potential use of such compounds in developing new antimicrobial agents (Okasha, Fouda, Bajaber, Ghabbour, Amr, Naglah, Almehizia, Elhenawy, & El-Agrody, 2022).

Pharmacological Evaluation

• Novel derivatives of structurally related compounds have been synthesized and evaluated for their pharmacological properties, including anticonvulsant activities. These studies reveal the potential for developing new therapeutic agents targeting specific neurological disorders (Aytemir & Çalış, 2010).

Quantum Chemical Calculations and Molecular Docking

• Quantum chemical calculations and molecular docking studies on compounds with similar chemical structures have provided insights into their molecular parameters, intramolecular charge transfers, and potential biological effects. This research underlines the utility of computational methods in predicting the biological activity and molecular interactions of new compounds, facilitating the design of molecules with desired pharmacological profiles (Viji, Balachandran, Babiyana, Narayana, & Saliyan, 2020).

Mechanism of Action

Target of Action

The compound “5-[(4-Chlorophenyl)methoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one” is a complex organic molecule that contains a pyran-4-one moiety. Pyran-4-one is a significant structural entity that belongs to the class of oxygen-containing heterocycles . It acts as a major building block in a large class of medicinal compounds .

Biochemical Pathways

Without specific studies on this compound, it’s challenging to accurately determine the biochemical pathways it might affect. Compounds with similar structures have been used in the synthesis of various bioactive molecules .